2-amino-N-(2,3-dimethylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2,3-dimethylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C24H20FN3O2/c1-14-6-5-7-18(15(14)2)27-24(30)20-19-8-3-4-13-28(19)22(21(20)26)23(29)16-9-11-17(25)12-10-16/h3-13H,26H2,1-2H3,(H,27,30)
• InChI Key: POUZSUIDOKCHFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)F)C
• Molecular Formula: C24H20FN3O2
• Molecular Weight: 401.4 g/mol

Description

2-amino-N-(2,3-dimethylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide, also known as DMFO-IC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DMFO-IC is a synthetic compound that belongs to the class of indolizine derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Photoluminescent Materials and pH Sensitivity

Research has demonstrated the unusual blue-shifted acid-responsive photoluminescent behavior in related compounds, such as 6-Amino-8-cyanobenzo[1,2-b]indolizines. These compounds exhibit reversible pH-dependent optical properties characterized by a significant blue shift in fluorescence emission upon protonation, with acid titration and NMR spectroscopy experiments revealing C-protonation and loss of aromaticity as the cause for these photophysical changes. This suggests potential applications in pH sensing and the development of photoluminescent materials (Outlaw, Zhou, Bragg, & Townsend, 2016).

Electrochromic Materials

In the field of electrochromic materials, related compounds such as triphenylamine-containing aromatic diamines have been synthesized and utilized to prepare novel polyamides with excellent solubility, thermal stability, and the ability to be cast into tough, flexible films. These materials, which can change color in response to an electric charge, hold promise for applications in smart windows, displays, and other electrochromic devices (Liou & Chang, 2008).

Antioxidant and Antitumor Activities

Studies on novel heterocyclic aryl monoazo organic compounds, including derivatives of selenopheno[2,3-b]pyridine and selenopheno[2,3-b]quinoline, have shown that these compounds exhibit high efficiency in vitro screening for antioxidant activity and antitumor activity against specific carcinoma cell lines. This indicates potential applications in developing new antioxidant and anticancer agents (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).

Antimicrobial Agents

Research into the synthesis of chalcones, pyrazolines, amino pyrimidines, and pyrimidinethiones from related compounds has revealed their potential as antibacterial agents. These synthesized compounds have been screened for their antibacterial activity, showing promising results against various bacterial strains, suggesting their utility in developing new antimicrobial drugs (Solankee & Patel, 2004).